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Introduction

Edible bird's nest (EBN), derived from the saliva of swiftlets, has a long history of use in
traditional Chinese medicine.[1][2] Recent scientific investigations have begun to elucidate the
molecular mechanisms behind its purported health benefits, particularly its applications in cell
culture for regenerative medicine and drug development. Composed primarily of glycoproteins,
EBN also contains carbohydrates, amino acids, and mineral salts.[1][2] This document provides
detailed application notes and protocols for researchers utilizing swiftlet nest extract (EBN) in
cell culture experiments.

Cellular Effects of Swiftlet Nest Extract

EBN has been demonstrated to exert several beneficial effects on cultured cells, including:

» Stimulation of Cell Proliferation: EBN promotes the proliferation of various cell types,
including human adipose-derived stem cells (hADSCs), human colonic adenocarcinoma
cells (Caco-2), and 3T3 fibroblasts.[1][2][3] This mitogenic response is a key aspect of its
potential in tissue regeneration.
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e Modulation of Inflammatory Responses: Studies have shown that EBN can influence the
production of cytokines. For instance, it has been observed to reduce the release of tumor
necrosis factor-alpha (TNF-a) in RAW 264.7 macrophage cells.[3]

o Anti-Senescence Effects: EBN extract has been shown to reduce the expression of
senescence markers in bone marrow mesenchymal stem cells (BMMSCs), suggesting its
potential in anti-aging research.[4]

o Immunomodulatory Activity: EBN can stimulate the proliferation and activation of B-cells and
enhance antibody secretion, indicating its role in modulating the immune system.[5][6]

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the effects of swiftlet
nest extract in cell culture.

Table 1: Effect of Swiftlet Nest Extract on Cell Proliferation
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Table 2: Effect of Swiftlet Nest Extract on Cytokine Release
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Signaling Pathways and Experimental Workflows

The effects of EBN on cell proliferation are mediated by specific signaling pathways. The

diagrams below, generated using Graphviz, illustrate these pathways and a general
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experimental workflow for assessing cell proliferation.
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EBN-induced cell proliferation signaling pathway.
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General workflow for cell proliferation experiments.

Experimental Protocols

Protocol 1: Preparation of Swiftlet Nest Extract (EBN)

This protocol is based on the method described for preparing EBN for cell culture experiments.

[2]

Materials:

» Edible bird's nest (EBN)

« Distilled water

¢ Protamex (enzyme)

o Centrifuge

 Ultrafiltration system (3,000 Da cut-off membrane)

» Drying oven

e Grinder

Procedure:

e Dry the raw EBN at 50°C for 24 hours.

e Grind the dried EBN into a powder.

e Suspend the ground EBN in distilled water and maintain at 50°C for 30 minutes.
o Add Protamex to a final concentration of 1% (w/v) and incubate at 50°C for 24 hours.
 Inactivate the enzyme by heating the suspension at 100°C for 15 minutes.

e Centrifuge the suspension at 3,000 x g for 20 minutes.
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Collect the supernatant and perform ultrafiltration using a 3,000 Da cut-off membrane.

The filtrate is the ready-to-use EBN extract (EBNE). Store at -20°C or -80°C for long-term
use.

Protocol 2: Cell Proliferation Assay using EdU

This protocol details the measurement of cell proliferation using the Click-iT™ EdU Cytometry
Assay Kit, as described in the study on hADSCs.[2]

Materials:

Human adipose-derived stem cells (hRADSCSs)

MesenPRO RS™ medium with Growth supplement

60 mm cell culture dishes

Swiftlet Nest Extract (EBNE)

Click-iIT™ EdU Cytometry Assay Kit (containing EdU, 4% paraformaldehyde, Triton® X-100,
and detection reagents)

Flow cytometer

Procedure:

Seed 1 x 10”5 hADSCs per 60 mm dish and incubate overnight.

Treat the cells with 2,000 ppm EBNE in serum-free medium for 60 hours.

Add EdU to a final concentration of 10 uM and incubate for 3 hours.

Harvest the cells and fix with 4% paraformaldehyde for 15 minutes.

Permeabilize the cells with Triton® X-100 solution for 5 minutes at room temperature.

Perform the Click-iT® reaction according to the manufacturer's instructions to label the EdU-
incorporated DNA.
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e Analyze the cells by flow cytometry to quantify the percentage of proliferating cells.

Protocol 3: Assessment of TNF-a Release

This protocol is a general guide for assessing the effect of EBN on TNF-a release from
macrophage cells, based on the principles of the study using RAW 264.7 cells.[3]

Materials:

RAW 264.7 macrophage cells

Appropriate cell culture medium (e.g., DMEM with 10% FBS)

Lipopolysaccharide (LPS)

Swiftlet Nest Extract (EBN)

TNF-a ELISA kit

Procedure:

o Seed RAW 264.7 cells in a 96-well plate at an appropriate density and allow them to adhere
overnight.

o Pre-treat the cells with various concentrations of EBN for a specified period (e.g., 2 hours).

o Stimulate the cells with LPS (e.g., 1 pg/mL) to induce TNF-a production for a defined time
(e.g., 24 hours). Include control wells with no EBN and/or no LPS.

o Collect the cell culture supernatant.

o Quantify the concentration of TNF-a in the supernatant using a commercial ELISA Kit,
following the manufacturer's instructions.

» Normalize the TNF-a levels to the total protein concentration or cell number to account for
any cytotoxic effects of the treatments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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